Cas no 39603-39-9 (3,4-Pyridinedicarboxylic acid, 5-methoxy-, dimethyl ester)

• Product Name: 3,4-Pyridinedicarboxylic acid, 5-methoxy-, dimethyl ester
• CAS No: 39603-39-9
• MF: C₁₀H₁₁NO₅
• MW: 225.198043107986
• CID: 1510021
• PubChem ID: 21783207
• Update Time: 2025-04-21

3,4-Pyridinedicarboxylic acid, 5-methoxy-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• 3,4-Pyridinedicarboxylic acid, 5-methoxy-, dimethyl ester
• dimethyl 5-methoxypyridine-3,4-dicarboxylate
• CHEMBL3245264
• 39603-39-9
• DTXSID10617986

• Inchi： 1S/C10H11NO5/c1-14-7-5-11-4-6(9(12)15-2)8(7)10(13)16-3/h4-5H,1-3H3
• InChI Key： HJHYHIRSJQFKEB-UHFFFAOYSA-N
• SMILES： O(C)C1=CN=CC(C(=O)OC)=C1C(=O)OC

Computed Properties

• Exact Mass: 225.06373
• Monoisotopic Mass: 225.06372245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 74.7Ų

Experimental Properties

• PSA: 74.72